Cas no 921812-27-3 (2-(2,4-dichlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide
• CAS No: 921812-27-3
• MF: C₂₀H₂₀Cl₂N₂O₄
• MW: 423.289803504944
• CID: 6317024
• PubChem ID: 40887295
• Update Time: 2025-06-20

2-(2,4-dichlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide
• F2262-0091
• 921812-27-3
• 2-(2,4-dichlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)acetamide
• 2-(2,4-dichlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)acetamide
• AKOS024633156

• Inchi： 1S/C20H20Cl2N2O4/c1-20(2)11-28-17-7-5-13(9-15(17)24(3)19(20)26)23-18(25)10-27-16-6-4-12(21)8-14(16)22/h4-9H,10-11H2,1-3H3,(H,23,25)
• InChI Key： ZLAGAGFQUPWOHA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1C=CC2=C(C=1)N(C)C(C(C)(C)CO2)=O)=O)Cl

Computed Properties

• Exact Mass: 422.0800125g/mol
• Monoisotopic Mass: 422.0800125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-(2,4-dichlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide

Introduction to Compound with CAS No. 921812-27-3 and Its Applications in Chemical Biology

The compound with the CAS number 921812-27-3 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 2-(2,4-dichlorophenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide, provides a detailed insight into its structural and functional attributes. This intricate molecular architecture makes it a promising candidate for various biological and pharmacological applications.

At the core of this compound's potential lies its unique structural framework, which combines a phenoxy group with a benzoxazepine core. The phenoxy group, specifically the 2,4-dichlorophenoxy moiety, introduces electron-withdrawing chlorine atoms that can significantly influence the compound's reactivity and binding properties. This feature is particularly intriguing for drug design, as it allows for fine-tuning of interactions with biological targets.

The benzoxazepine core is another critical component of this molecule. Benzoxazepines are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The specific substitution pattern in this compound, particularly the 3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl group, enhances its pharmacological profile by introducing steric and electronic modifications that can improve binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The compound in question exemplifies this trend by combining multiple pharmacophoric elements into a single molecular entity. This approach has shown great promise in the development of drugs targeting complex diseases such as cancer and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of both reactive functional groups and stable structural motifs makes it an ideal building block for medicinal chemists. By modifying specific parts of the molecule, researchers can generate libraries of derivatives with tailored biological activities.

The benzoxazepine scaffold has been extensively studied for its ability to modulate various biological pathways. For instance, recent studies have highlighted its potential in inhibiting enzymes involved in cancer cell proliferation. The modifications introduced in this compound are designed to enhance its interaction with these enzymes while minimizing off-target effects.

In addition to its pharmacological potential, this compound also exhibits interesting chemical properties that make it suitable for synthetic applications. The combination of electron-withdrawing groups and aromatic rings provides a rich substrate for various chemical transformations. This versatility allows researchers to explore diverse synthetic pathways and develop new methodologies for constructing complex molecules.

The phenoxy group plays a crucial role in determining the compound's solubility and bioavailability. By incorporating chlorine atoms at specific positions, researchers can modulate these properties to optimize drug delivery systems. This is particularly important for developing formulations that enhance therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like this one. Molecular modeling techniques allow researchers to predict the binding modes and interactions of molecules with biological targets before conducting expensive experimental studies. This approach has significantly reduced the time and resources required for drug development.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. These techniques include transition metal-catalyzed reactions, asymmetric synthesis, and flow chemistry processes.

The benzoxazepine core is particularly sensitive to environmental conditions during synthesis. Special care must be taken to prevent degradation or unwanted side reactions that could compromise the integrity of the final product. By optimizing reaction conditions and purification methods, researchers can achieve high-quality intermediates that are suitable for further derivatization.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has shown promise in materials science as well due to its unique structural features. For instance, its ability to form stable complexes with other molecules makes it an attractive candidate for developing novel materials with enhanced properties.

In conclusion, the compound with CAS number 921812-27-3 represents a significant advancement in chemical biology and pharmaceutical research. Its intricate structure combines multiple pharmacophoric elements that make it a versatile tool for drug discovery and material science applications. By leveraging cutting-edge synthetic methodologies and computational techniques, researchers can fully explore its potential and develop innovative solutions to complex challenges.